2-(4-Bromothiophen-2-yl)-2-[(2,2,2-trifluoroethyl)amino]acetic acid

• IUPAC Name: 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethylamino)acetic acid
• InChI: InChI=1S/C8H7BrF3NO2S/c9-4-1-5(16-2-4)6(7(14)15)13-3-8(10,11)12/h1-2,6,13H,3H2,(H,14,15)
• InChI Key: SELWXVQTLWAOJS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=C1Br)C(C(=O)O)NCC(F)(F)F
• Molecular Formula: C8H7BrF3NO2S
• Molecular Weight: 318.11 g/mol

Description

2-(4-Bromothiophen-2-yl)-2-[(2,2,2-trifluoroethyl)amino]acetic acid, commonly referred to as BTTA, is a small molecule organic compound that has been widely studied due to its potential applications in scientific research and laboratory experiments. BTTA is a member of the thiophene family, which is composed of compounds that contain a five-membered ring with a sulfur atom at its center. BTTA is an important compound for its unique properties and its potential uses in the scientific community.

Scientific Research Applications

1. Synthesis and Structural Studies

Studies have explored the synthesis and structural properties of compounds related to 2-(4-Bromothiophen-2-yl)-2-[(2,2,2-trifluoroethyl)amino]acetic acid. For instance, the synthesis of thienopyranones and thienopyridinones from bromothiophen-carboxylic acids highlights the potential of these compounds in heterocyclic syntheses, offering insights into their structural features (Ames & Ribeiro, 1975).

2. Non-Linear Optical Properties and Reactivity

Research on bromothiophene derivatives, similar in structure to the specified compound, has investigated their non-linear optical properties and reactivity. This includes the synthesis of bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline derivatives and their subsequent analysis through Density Functional Theory (DFT), providing valuable information on their molecular characteristics and potential applications (Rizwan et al., 2021).

3. Polymerization Processes

Research has also been conducted on the polymerization of halogenated thiophenes, which are closely related to the specified compound. These studies provide insights into the effectiveness of different catalysts in inducing the polymerization of such compounds, offering potential applications in the field of conductive polymers (Balasubramanian et al., 2014).

4. Synthesis of Amino Acids and Derivatives

The compound is structurally similar to other bromothiophene derivatives used in the synthesis of various natural and non-natural α-amino acids and their derivatives, demonstrating its potential application in the synthesis of biologically relevant molecules (Burger et al., 1992).

5. Exploration in Drug Synthesis Pathways